Cas no 2228653-53-8 (tert-butyl N-4-(3-amino-2,2-difluoropropyl)phenylcarbamate)

• Product Name: tert-butyl N-4-(3-amino-2,2-difluoropropyl)phenylcarbamate
• CAS No: 2228653-53-8
• MF: C₁₄H₂₀F₂N₂O₂
• MW: 286.317610740662
• CID: 6191028
• PubChem ID: 165828336
• Update Time: 2025-06-28

tert-butyl N-4-(3-amino-2,2-difluoropropyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(3-amino-2,2-difluoropropyl)phenylcarbamate
• 2228653-53-8
• EN300-1877377
• tert-butyl N-[4-(3-amino-2,2-difluoropropyl)phenyl]carbamate

• Inchi： 1S/C14H20F2N2O2/c1-13(2,3)20-12(19)18-11-6-4-10(5-7-11)8-14(15,16)9-17/h4-7H,8-9,17H2,1-3H3,(H,18,19)
• InChI Key： HFGFGZQAJZNPQR-UHFFFAOYSA-N
• SMILES： FC(CN)(CC1C=CC(=CC=1)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 286.14928421g/mol
• Monoisotopic Mass: 286.14928421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-4-(3-amino-2,2-difluoropropyl)phenylcarbamate

Introduction to Tert-butyl N-4-(3-amino-2,2-difluoropropyl)phenylcarbamate (CAS No. 2228653-53-8)

Tert-butyl N-4-(3-amino-2,2-difluoropropyl)phenylcarbamate, with the CAS number 2228653-53-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry due to their ability to act as intermediates in the synthesis of various bioactive molecules.

The molecular structure of tert-butyl N-4-(3-amino-2,2-difluoropropyl)phenylcarbamate incorporates several key functional groups that contribute to its unique chemical properties and reactivity. The presence of a tert-butyl group provides steric hindrance, which can influence the compound's solubility and metabolic stability. Additionally, the amino and difluoropropyl substituents introduce specific electronic and steric effects that can modulate its interactions with biological targets.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds for their potential therapeutic applications. Carbamates have been extensively studied for their roles as pharmacophores in the design of drugs targeting various diseases, including neurological disorders, inflammation, and cancer. The structural features of tert-butyl N-4-(3-amino-2,2-difluoropropyl)phenylcarbamate make it a promising candidate for further exploration in this context.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex pharmacological agents. The versatility of carbamates allows for facile modifications at multiple positions within the molecule, enabling chemists to tailor properties such as bioavailability, selectivity, and duration of action. This flexibility is particularly valuable in drug discovery pipelines where rapid iteration and optimization are essential.

Recent advancements in computational chemistry have also facilitated the study of tert-butyl N-4-(3-amino-2,2-difluoropropyl)phenylcarbamate. Molecular modeling techniques have been employed to predict its binding affinity to various biological targets, providing insights into its potential mechanisms of action. These studies have highlighted the compound's ability to interact with enzymes and receptors involved in critical biological pathways.

The synthesis of tert-butyl N-4-(3-amino-2,2-difluoropropyl)phenylcarbamate presents unique challenges due to its complex structural features. However, recent innovations in synthetic methodologies have made it more accessible than ever before. For instance, catalytic processes have been developed that allow for efficient introduction of the difluoropropyl group while maintaining high yields and minimizing byproduct formation. Such improvements are crucial for scaling up production and ensuring cost-effectiveness in pharmaceutical applications.

In addition to its synthetic significance, tert-butyl N-4-(3-amino-2,2-difluoropropyl)phenylcarbamate has shown promise in preclinical studies as a lead compound for drug development. Initial experiments have demonstrated its potential efficacy in models of inflammation and pain management. These findings are particularly exciting given the unmet medical needs in these areas and the lack of available treatments with optimal profiles.

The future direction of research on tert-butyl N-4-(3-amino-2,2-difluoropropyl)phenylcarbamate is likely to focus on optimizing its pharmacological properties through structural modifications. By leveraging knowledge gained from computational studies and experimental data, researchers aim to develop derivatives with enhanced potency, selectivity, and safety profiles. This iterative approach is essential for translating promising leads into viable therapeutic agents.

The broader impact of this work extends beyond individual compounds like tert-butyl N-4-(3-amino-2,2-difluoropropyl)phenylcarbamate. It contributes to the ongoing effort to develop new strategies for drug discovery that are more efficient, sustainable, and aligned with modern healthcare needs. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in addressing complex diseases.